Cas no 2228393-85-7 (methyl 3-amino-2-(2-ethynylphenyl)propanoate)

• Product Name: methyl 3-amino-2-(2-ethynylphenyl)propanoate
• CAS No: 2228393-85-7
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6019380
• PubChem ID: 165685826
• Update Time: 2025-06-11

methyl 3-amino-2-(2-ethynylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2-ethynylphenyl)propanoate
• 2228393-85-7
• EN300-1819253

• Inchi： 1S/C12H13NO2/c1-3-9-6-4-5-7-10(9)11(8-13)12(14)15-2/h1,4-7,11H,8,13H2,2H3
• InChI Key： HGKUBOLQGXTFAW-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1C=CC=CC=1C#C)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-amino-2-(2-ethynylphenyl)propanoate

Methyl 3-Amino-2-(2-Ethynylphenyl)propanoate (CAS No. 2228393-85-7): A Comprehensive Overview

Methyl 3-amino-2-(2-ethynylphenyl)propanoate (CAS No. 2228393-85-7) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which combines an amino group, an ethynyl group, and a carboxylic acid ester moiety. These functional groups endow the compound with a range of chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of methyl 3-amino-2-(2-ethynylphenyl)propanoate is C₁₁H₁₃NO₂, and its molecular weight is approximately 195.23 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its solubility properties make it easy to handle and process in laboratory settings.

In the realm of pharmaceutical research, methyl 3-amino-2-(2-ethynylphenyl)propanoate has shown promise as a building block for the synthesis of bioactive compounds. Recent studies have explored its potential as an intermediate in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of potent inhibitors of protein kinases, which are key targets in cancer therapy. The unique combination of functional groups in methyl 3-amino-2-(2-ethynylphenyl)propanoate allows for the introduction of diverse substituents, thereby expanding the scope of possible drug candidates.

Beyond pharmaceutical applications, methyl 3-amino-2-(2-ethynylphenyl)propanoate has also found utility in materials science. Its ethynyl group can participate in click chemistry reactions, making it a valuable precursor for the synthesis of functional polymers and conjugated materials. These materials have applications in areas such as electronics, sensors, and energy storage devices. A notable example is the use of this compound in the synthesis of conductive polymers for organic electronic devices, which has been reported in several high-impact journals.

The synthetic accessibility of methyl 3-amino-2-(2-ethynylphenyl)propanoate is another factor contributing to its popularity among researchers. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common approach involves the reaction of 3-amino-2-(2-bromophenyl)propanoic acid with methanol in the presence of a suitable catalyst. This method yields high purity products with good yields, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of safety and handling, methyl 3-amino-2-(2-ethynylphenyl)propanoate should be stored under dry conditions and protected from light to prevent degradation. It is important to follow standard laboratory safety protocols when handling this compound to ensure the well-being of researchers and maintain the integrity of experimental results.

To further enhance its utility, ongoing research is focused on optimizing the synthetic methods for producing methyl 3-amino-2-(2-ethynylphenyl)propanoate. Recent advancements in catalytic chemistry have led to more efficient and environmentally friendly processes. For example, a study published in Green Chemistry described a novel catalytic system that significantly reduced reaction times and improved yields while minimizing waste generation.

In conclusion, methyl 3-amino-2-(2-ethynylphenyl)propanoate (CAS No. 2228393-85-7) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and chemical synthesis. As new synthetic methods continue to be developed and optimized, the potential uses for this compound are likely to expand even further.